Cas no 88529-76-4 (O-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine)

O-(1-Methyl-1H-imidazol-5-yl)methylhydroxylamine is a specialized hydroxylamine derivative featuring a 1-methylimidazole substituent. This compound is of interest in organic synthesis and medicinal chemistry due to its reactive hydroxylamine group, which enables selective functionalization and conjugation reactions. The imidazole moiety enhances solubility in polar solvents and may facilitate coordination in metal-catalyzed processes. Its structural properties make it a useful intermediate for the development of heterocyclic compounds, bioactive molecules, or ligands. The compound's stability and reactivity balance allows for controlled modifications, making it suitable for applications in pharmaceuticals, agrochemicals, and material science. Proper handling under inert conditions is recommended to preserve its integrity.

O-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine structure

88529-76-4 structure

Product Name:O-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine

CAS No:88529-76-4

MF:C₅H₉N₃O

MW:127.144460439682

CID:629713

PubChem ID:15080236

Update Time:2025-06-08

O-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

- 1H-Imidazole, 5-[(aminooxy)methyl]-1-methyl-
- O-[(3-methylimidazol-4-yl)methyl]hydroxylamine
- O-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine
- 5-aminooxymethyl-1-methylimidazole
- O-[(1-Methyl-1H-imidazol-5-yl)methyl]hydroxylamine
- DTXSID20567923
- 5-[(aminooxy)methyl]-1-methyl-1H-imidazole
- XKAWHAYLXMDALX-UHFFFAOYSA-N
- 88529-76-4
- SCHEMBL10815376
- EN300-1827773
- Inchi： 1S/C5H9N3O/c1-8-4-7-2-5(8)3-9-6/h2,4H,3,6H2,1H3
- InChI Key： XKAWHAYLXMDALX-UHFFFAOYSA-N
- SMILES： O(CC1=CN=CN1C)N

Computed Properties

Exact Mass: 127.074561919g/mol
Monoisotopic Mass: 127.074561919g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 88.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1
Topological Polar Surface Area: 53.1Å²

O-(1-methyl-1H-imidazol-5-yl)methylhydroxylamine Pricemore >>

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Enamine	EN300-1827773-1.0g	O-[(1-methyl-1H-imidazol-5-yl)methyl]hydroxylamine	88529-76-4	1g	$0.0	2023-06-07
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Enamine	EN300-1827773-0.25g	O-[(1-methyl-1H-imidazol-5-yl)methyl]hydroxylamine	88529-76-4	0.25g	$906.0	2023-09-19
Enamine	EN300-1827773-0.5g	O-[(1-methyl-1H-imidazol-5-yl)methyl]hydroxylamine	88529-76-4	0.5g	$946.0	2023-09-19
Enamine	EN300-1827773-1g	O-[(1-methyl-1H-imidazol-5-yl)methyl]hydroxylamine	88529-76-4	1g	$986.0	2023-09-19
Enamine	EN300-1827773-2.5g	O-[(1-methyl-1H-imidazol-5-yl)methyl]hydroxylamine	88529-76-4	2.5g	$1931.0	2023-09-19
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